![molecular formula C9H6FNO2 B1337665 4-fluoro-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 61864-48-0](/img/structure/B1337665.png)
4-fluoro-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione
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Overview
Description
“4-fluoro-2,3-dihydro-1H-isoindole-1,3-dione” is a chemical compound with the CAS Number: 127168-78-9 . It has a molecular weight of 137.16 . The compound is stored at a temperature of 4 degrees and is available in powder form .
Synthesis Analysis
The synthesis of “4-fluoro-2,3-dihydro-1H-isoindole-1,3-dione” involves the intermediate “2- (2,6-Dioxo-3-piperidinyl)-4-fluoro-1H-isoindole-1,3 (2H)-dione” in the synthesis of N- [2-Aminoethyl] Pomalidomide TFA Salt .Molecular Structure Analysis
The InChI code for “4-fluoro-2,3-dihydro-1H-isoindole-1,3-dione” is 1S/C8H8FN/c9-8-3-1-2-6-4-10-5-7 (6)8/h1-3,10H,4-5H2 .Chemical Reactions Analysis
The synthesis of fused multifunctionalized isoindole-1,3-diones involves a hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives . This transformation involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .Scientific Research Applications
Crystal Structure and Conformation
- Crystallography : The crystal structure and conformation of compounds related to 4-fluoro-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione have been a subject of study. For instance, Vesek et al. (2012) analyzed a compound with a similar structure, highlighting the dihedral angle and planarity within the isoindoline-1,3-dione fragment. This research contributes to understanding the molecular geometry and intermolecular interactions of such compounds (Vesek et al., 2012).
Synthesis and Chemical Properties
- Synthetic Chemistry : The synthesis of derivatives of isoindole-1,3-dione is a significant area of research. For example, Sena et al. (2007) described an efficient synthesis of various N-(arylaminomethyl)-phthalimides, showcasing methods like microwave-assisted reactions. These studies are crucial for developing new compounds and understanding their chemical behavior (Sena et al., 2007).
Herbicidal Applications
- Herbicide Development : Some derivatives of this compound have been explored for their potential as herbicides. Huang et al. (2005) synthesized and evaluated the herbicidal activity of similar compounds, noting their effectiveness and potential for crop safety. This area of research is vital for the development of new agricultural chemicals (Huang et al., 2005).
Safety and Hazards
The safety information for “4-fluoro-2,3-dihydro-1H-isoindole-1,3-dione” includes several hazard statements such as H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
The primary target of 4-fluoro-2-methylisoindoline-1,3-dione is the dopamine receptor D3 . This receptor plays a crucial role in the dopaminergic neurotransmission system, which is involved in various neurological processes such as mood, reward, addiction, and movement .
Mode of Action
4-fluoro-2-methylisoindoline-1,3-dione interacts with the dopamine receptor D3, modulating its activity
Biochemical Pathways
The compound’s interaction with the dopamine receptor D3 affects the dopaminergic neurotransmission system . This system is involved in several biochemical pathways that regulate neurological processes. The downstream effects of these pathways can influence mood, reward, addiction, and movement .
Result of Action
The modulation of the dopamine receptor D3 by 4-fluoro-2-methylisoindoline-1,3-dione can have various molecular and cellular effects. For instance, it may influence the function of neurons in the brain, potentially affecting neurological processes such as mood and movement . .
properties
IUPAC Name |
4-fluoro-2-methylisoindole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNO2/c1-11-8(12)5-3-2-4-6(10)7(5)9(11)13/h2-4H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUAIIYBBJUDJFA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C1=O)C(=CC=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40495158 |
Source
|
Record name | 4-Fluoro-2-methyl-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40495158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61864-48-0 |
Source
|
Record name | 4-Fluoro-2-methyl-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40495158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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